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Compound of Interest

Compound Name:
2-(3-

Chlorophenyl)guanidine;nitrate

Cat. No.: B11817352

Get Quote

Executive Safety Summary
Compound Classification: Oxidizing Solid (Nitrate Salt) / Organic Irritant. Critical Hazard: As a

nitrate salt of an organic base, 2-(3-Chlorophenyl)guanidine;nitrate presents a dual hazard

profile.[1] It combines the acute toxicity and irritation potential of chlorinated guanidines with

the physical flammability/oxidizing hazards of nitrate anions.

Immediate Directive:

NEVER store or dispose of this compound with reducing agents, organic solvents, or general

trash.[1]

ALWAYS treat as a Class 5.1 Oxidizer until specific calorimetric data proves otherwise.

Hazard Analysis & Mechanism
To understand the PPE requirements, we must first deconstruct the chemical risks.[1] This is

not just about compliance; it is about preventing specific chemical interactions.
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Component Hazard Mechanism Operational Implication

Nitrate Anion (

)

Oxidation: Provides oxygen

source even in inert

atmospheres.[1] Lowers

ignition energy of combustible

materials.

Fire Risk: Standard ABC

extinguishers may be less

effective if the compound

supplies its own oxygen. Water

deluge is often required.

Guanidine Core

Chaotropic Agent: Guanidines

can disrupt protein folding and

irritate mucous membranes.

Bio-Hazard: High risk of severe

eye and respiratory tract

irritation.[2][3]

3-Chlorophenyl Group

Lipophilicity: The chlorine

substitution increases lipid

solubility compared to bare

guanidine, potentially aiding

dermal absorption.[1]

Systemic Toxicity: Skin contact

is not just a burn risk; it is a

systemic toxicity risk.

Personal Protective Equipment (PPE) Matrix
This matrix defines the minimum requirements. In safety, redundancy is reliability.[1]
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PPE Category Specification Scientific Rationale
Replacement
Criteria

Hand Protection

Double Nitrile Gloves

(Min 0.11mm

thickness outer,

0.08mm inner)

Permeation &

Contrast: Nitrile offers

excellent resistance to

nitrate salts.[1][4]

Double gloving

creates a barrier

against micro-tears

common when

handling crystalline

solids.

Immediately upon any

visible stain or every 2

hours of continuous

handling.

Eye Protection

Chemical Splash

Goggles (Indirect

Venting)

Dust Migration: Safety

glasses allow airborne

micro-crystals to

bypass the lens via

the side gaps.

Guanidine nitrates are

hygroscopic; they will

dissolve in eye

moisture, causing

concentrated caustic

burns.[1]

If fogging obscures

vision or after any

splash event.

Respiratory
N95/P100 Respirator

(If outside fume hood)

Particle Size:

Crystalline nitrates

generate fine dust

during weighing.

Inhalation risks

systemic absorption

and pulmonary

edema.

After 8 hours of use or

if breathing resistance

increases.

Body Defense Flame-Resistant (FR)

Lab Coat (Nomex or

treated cotton)

Oxidizer Safety:

Standard polyester-

blend coats can melt

into the skin if ignited

If contaminated with

significant powder (do

not wash at home;
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by an oxidizer-fueled

flash fire.[1][4] FR

fabric chars but does

not melt.

use industrial

laundry).

Operational Protocol: Step-by-Step Handling
This protocol utilizes a "Self-Validating" workflow where each step includes a check to ensure

safety before proceeding.

Phase 1: Preparation & Weighing[1]
Engineering Control: Work strictly within a certified Chemical Fume Hood (Face velocity: 80–

100 fpm).

Static Control: Organic nitrates can be static-sensitive.[4] Use an anti-static gun or ionizer

bar near the balance.

Tooling: Use ceramic or Teflon-coated spatulas. Avoid metal spatulas to eliminate the risk of

metal-on-metal friction sparks, which can ignite nitrate-dust mixtures.[1][4]

Phase 2: Solubilization & Reaction[1][4]
Solvent Choice: When dissolving, add the solid to the solvent slowly.[1]

Caution: Avoid dissolving directly in strong reducing solvents (e.g., neat aldehydes)

without cooling, as the nitrate portion can initiate oxidation.[1]

Exotherm Check: Monitor temperature during initial dissolution. Guanidine salts can exhibit

heats of solution (positive or negative); unexpected exotherms indicate moisture

contamination or incompatibility.

Phase 3: Waste Disposal (CRITICAL)
Segregation:

DO NOT throw into "General Organic Waste" (Red Can).
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DO NOT mix with acidic waste (risk of generating

fumes).

Correct Stream: Dispose of as "Solid Oxidizing Waste" or "Nitrate Waste". If in solution,

ensure the solvent is compatible with oxidizers.[1]

Visual Workflow: Handling Logic
The following diagram illustrates the decision logic for handling 2-(3-
Chlorophenyl)guanidine;nitrate, emphasizing the separation of oxidizer hazards from

biological hazards.
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Figure 1: Operational workflow emphasizing the critical divergence at the disposal stage to

prevent incompatible waste mixing.

Emergency Response (Nitrate Specific)
In the event of an incident, standard protocols must be modified due to the oxidizing nature of

the nitrate anion.[1]

Fire:

Action: Use Water Deluge.

Why: Dry chemical extinguishers (ABC powder) work by smothering. Oxidizers (Nitrates)

supply their own oxygen, rendering smothering ineffective.[1] Water cools the reaction and

removes the heat triangle.

Skin Exposure:

Action: Drench for 15 minutes.

Why: Guanidine derivatives are sticky/lipophilic. A quick rinse is insufficient to remove the

compound from the pores.

Spill Cleanup:

Action: Do NOT use paper towels or sawdust.

Why: Soaking a nitrate solution into paper creates "Nitrocellulose-like" flammability once

dried.[1] Use inert absorbents (Vermiculite/Sand) only.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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